Cas no 2549133-30-2 (N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide)

• Product Name: N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide
• CAS No: 2549133-30-2
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 5316405
• PubChem ID: 154854216
• Update Time: 2025-10-05

N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 2-[(dimethylamino)methylene]hydrazide
• F6782-4258
• AKOS040727687
• N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide
• 2549133-30-2

• Inchi： 1S/C7H11N5O/c1-12(2)5-9-11-7(13)6-3-4-8-10-6/h3-5H,1-2H3,(H,8,10)(H,11,13)/b9-5+
• InChI Key： RPJFHKZVDGWCOW-WEVVVXLNSA-N
• SMILES： O=C(C1=CC=NN1)N/N=C/N(C)C

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.56±0.46(Predicted)

Additional information on N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide

Comprehensive Overview of N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide (CAS No. 2549133-30-2)

N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide (CAS No. 2549133-30-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and hydrazide functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers are particularly interested in its potential applications due to its structural similarity to known bioactive molecules, which often exhibit antimicrobial, antioxidant, and anti-inflammatory properties.

The compound's CAS number 2549133-30-2 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its IUPAC name, N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide, reflects its intricate molecular architecture, featuring a dimethylamino substituent and a pyrazole-3-carbohydrazide backbone. This combination of functional groups makes it a valuable scaffold for designing novel compounds with tailored properties, addressing current challenges in drug discovery and material innovation.

In recent years, the demand for heterocyclic compounds like N'-[(1E)-(dimethylamino)methylene]-1H-pyrazole-3-carbohydrazide has surged, driven by their role in developing next-generation therapeutics. For instance, the pyrazole moiety is a common motif in FDA-approved drugs, highlighting its pharmacological relevance. Additionally, the compound's hydrazide group is known to participate in hydrogen bonding and coordination chemistry, making it a candidate for metal-organic frameworks (MOFs) and catalysis applications.

From a synthetic perspective, CAS No. 2549133-30-2 is often prepared via condensation reactions between pyrazole-3-carbohydrazide and dimethylformamide dimethyl acetal. This method is favored for its high yield and scalability, aligning with the growing emphasis on green chemistry and sustainable synthesis. Researchers are also exploring its derivatization to enhance bioavailability and target specificity, addressing key questions in structure-activity relationship (SAR) studies.

The compound's potential extends beyond pharmaceuticals. Its electronic properties and thermal stability make it a candidate for organic electronics, such as OLEDs and sensors. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal. As the scientific community continues to investigate CAS 2549133-30-2, its role in addressing global challenges like antimicrobial resistance and renewable energy solutions remains a hot topic.

In conclusion, N'-[(1E)-(dimethylamino)methylidene]-1H-pyrazole-3-carbohydrazide (CAS No. 2549133-30-2) represents a promising frontier in modern chemistry. Its structural versatility, coupled with its applicability in drug design and material science, positions it as a compound of enduring interest. Future research will likely focus on optimizing its synthesis, exploring novel derivatives, and validating its efficacy in biomedical and industrial settings, answering the pressing questions of today's scientific landscape.